1-methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

• IUPAC Name: 1-methoxy-3-methyl-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• InChI: InChI=1S/C15H16O3/c1-9-7-12(17-2)14-10-5-3-4-6-11(10)15(16)18-13(14)8-9/h7-8H,3-6H2,1-2H3
• InChI Key: XIFWOTCGKOSXKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OC
• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol

Description

1-Methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS: 59115-67-2) is a coumarin derivative with a molecular formula of C₁₅H₁₆O₃ and a molecular weight of 244.290 . Structurally, it features a benzo[c]chromen-6-one core with a saturated cyclohexene ring (7,8,9,10-tetrahydro substitution), a methoxy group at position 1, and a methyl group at position 2. This compound is part of a broader class of benzo[c]chromen-6-one derivatives, which are studied for their diverse biological activities, including metal ion sensing, enzyme inhibition, and receptor modulation .

Preparation Methods

The synthesis of 1-methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as substituted phenols and ketones.

Reaction Conditions: The reaction conditions often include the use of acidic or basic catalysts, solvents like ethanol or methanol, and controlled temperatures to facilitate the formation of the desired product.

Industrial Production: Industrial production methods may involve large-scale batch reactors, continuous flow systems, and purification techniques like crystallization or chromatography to ensure high purity and yield.

Chemical Reactions Analysis

1-Methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: Substitution reactions, such as nucleophilic aromatic substitution, can introduce different functional groups into the molecule, enhancing its chemical diversity.

Scientific Research Applications

1-Methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules with potential pharmaceutical applications.

Biology: The compound’s biological activities, such as antioxidant and anti-inflammatory properties, make it a subject of interest in biological research.

Medicine: Research has shown its potential as a phosphodiesterase II inhibitor, which could be useful in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Industry: Its unique chemical properties make it valuable in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 1-methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes like phosphodiesterase II, inhibiting their activity and thereby modulating cellular signaling pathways.

Pathways Involved: By inhibiting phosphodiesterase II, the compound can increase the levels of cyclic AMP (cAMP) in cells, leading to various physiological effects, including neuroprotection and anti-inflammatory responses.

Comparison with Similar Compounds

Core Saturation and Fluorescent Sensing

• 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (THU-OH) :
  THU-OH shares the saturated cyclohexene ring but has a hydroxyl group at position 3 instead of a methyl group. This structural difference confers selective fluorescence "turn-off" behavior for Fe(III) ions in aqueous and cellular environments, attributed to Fe(III)-induced quenching of the excited state . THU-OH’s lipophilicity facilitates cellular penetration, as demonstrated in SK-N-AS and DBTRG-05MG neuroblastoma/glioblastoma cells .
• Urolithin B (3-Hydroxy-6H-benzo[c]chromen-6-one, URO-B): URO-B lacks the saturated ring, making it more planar and aromatic.

Table 1: Structural and Functional Comparison of Fluorescent Sensors

Compound	Core Structure	Substituents	Fe(III) Selectivity	Lipophilicity
Target Compound	Saturated	1-OCH3, 3-CH3	Not reported	High (predicted)
THU-OH	Saturated	3-OH	Yes	Moderate
URO-B	Unsaturated	3-OH	Yes	Low

Enzyme Inhibition and Pharmacological Activity

• 3-Hydroxy-8-methyl-6H-benzo[c]chromen-6-one :
  This unsaturated analogue (IC₅₀ >100 μM for PDE2 inhibition) demonstrates that saturation of the cyclohexene ring (as in THU-OH, IC₅₀ =93.24 μM) marginally improves inhibitory activity against phosphodiesterase 2 (PDE2). Alkyl chain modifications (e.g., pentyl substituents) further enhance potency, as seen in derivatives like 4c (IC₅₀ =34.35 μM) .
• ERβ-Selective Agonists :
  Derivatives with bis-hydroxyl groups at positions 3 and 8 (e.g., 6H-benzo[c]chromen-6-ones) exhibit >100-fold selectivity for ERβ over ERα, highlighting the critical role of substituent positioning in receptor binding . The target compound’s methoxy and methyl groups may reduce ERβ affinity compared to hydroxylated analogues.

Table 2: PDE2 Inhibitory Activity of Selected Derivatives

Compound	Core Structure	Substituents	PDE2 IC50 (μM)
Target Compound	Saturated	1-OCH3, 3-CH3	Not tested
THU-OH	Saturated	3-OH	93.24
3-Hydroxy-8-methyl	Unsaturated	3-OH, 8-CH3	>100
Derivative 4c	Saturated	3-O-pentyl	34.35

Physicochemical and Pharmacokinetic Properties

• Metabolic Stability : Methoxy groups are generally more metabolically stable than hydroxyl groups, which may extend half-life in vivo .